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Compound of Interest

Compound Name: Tyrphostin 23

Cat. No.: B1665630

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tyrphostin 23, also known as AG 18 or RG-50810, is a member of the tyrphostin family of
protein tyrosine kinase (PTK) inhibitors.[1] It functions as a small molecule inhibitor of the
epidermal growth factor (EGF) receptor kinase. By competing with the substrate binding site of
the PTK domain, Tyrphostin 23 effectively blocks EGF-dependent cell proliferation.[1][2] This
makes it a valuable tool for studying signal transduction pathways and for potential applications
in anti-cancer drug development.[3][4] These application notes provide a detailed protocol for
the preparation of Tyrphostin 23 stock solutions in dimethyl sulfoxide (DMSO), along with
relevant chemical data, storage recommendations, and a diagram of the targeted signaling
pathway.

Quantitative Data Summary

For ease of reference, the key quantitative data for Tyrphostin 23 are summarized in the table
below.
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Property Value Reference(s)
Molecular Formula C10HeN20:2

Molecular Weight 186.17 g/mol

Appearance Powder [2]

Solubility in DMSO 50 mg/mL [1][2]

ICso (EGFR Kinase) 35 uM [2][5]

Storage Temperature 2-8°C (as solid) [2]

Experimental Protocol: Preparation of Tyrphostin 23
Stock Solution

This protocol outlines the steps for preparing a 50 mg/mL stock solution of Tyrphostin 23 in
DMSO.

Materials:

e Tyrphostin 23 powder (=98% purity)[2]

e Anhydrous Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or vials

o Calibrated micropipettes and sterile tips

» Vortex mixer

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
Procedure:

» Pre-weigh Tyrphostin 23: In a sterile microcentrifuge tube, accurately weigh the desired
amount of Tyrphostin 23 powder. For example, to prepare 1 mL of a 50 mg/mL stock
solution, weigh 50 mg of Tyrphostin 23.
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Add DMSQO: Carefully add the calculated volume of anhydrous DMSO to the tube containing
the Tyrphostin 23 powder. For a 50 mg/mL solution, add 1 mL of DMSO. The product
should yield a clear, dark yellow solution.[1]

Dissolve the Compound: Tightly cap the tube and vortex thoroughly until the Tyrphostin 23
is completely dissolved. Gentle warming or sonication may be used to aid dissolution if
necessary.[5]

Aliquot and Store: To avoid repeated freeze-thaw cycles, which can degrade the compound,
it is recommended to aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes.[5]

Storage: Store the aliquoted stock solutions at -20°C or -80°C. When stored frozen in
DMSO, the solution should be stable for months.[1][5] It is recommended to use the solution
stored at -20°C within one month and at -80°C within six months.[5] The presence of water
can accelerate hydrolysis, so ensure anhydrous DMSO is used and moisture is avoided.[1]

Important Considerations:

Compound Stability: Some studies have indicated that Tyrphostin 23 can be unstable in
solution, potentially forming degradation products that are more potent inhibitors of tyrosine
kinases.[6][7][8] Therefore, it is crucial to use freshly prepared solutions or properly stored
aliquots for experiments to ensure reproducibility.

Safety Precautions: Always handle Tyrphostin 23 and DMSO in a well-ventilated area while
wearing appropriate PPE.

Visualizations

Experimental Workflow: Preparing Tyrphostin 23 Stock
Solution
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Workflow for Tyrphostin 23 Stock Solution Preparation
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Caption: A flowchart outlining the key steps for preparing a Tyrphostin 23 stock solution.

Signaling Pathway: EGFR Inhibition by Tyrphostin 23

© 2025 BenchChem. All rights reserved. a4/7

Tech Support


https://www.benchchem.com/product/b1665630?utm_src=pdf-body-img
https://www.benchchem.com/product/b1665630?utm_src=pdf-body
https://www.benchchem.com/product/b1665630?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

EGFR Signaling Pathway Inhibition by Tyrphostin 23
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Caption: Tyrphostin 23 inhibits the EGF receptor's tyrosine kinase domain, blocking
downstream signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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